Cas no 1002243-82-4 (1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide)

• Product Name: 1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide
• CAS No: 1002243-82-4
• MF: C₁₀H₁₃BrN₆O
• MW: 313.153819799423
• MDL: MFCD04050630
• CID: 3059115
• PubChem ID: 4773902
• Update Time: 2025-05-30

1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• <br>1-((4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl)-1H-pyrazole-3-carbohydrazi de
• 1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide
• AKOS000309367
• 1002243-82-4
• EN300-229360
• STK349500
• 1-(4-bromo-3,5-dimethyl-pyrazol-1-ylmethyl)-1 h-pyrazole-3-carboxylic acid hydrazide
• 1-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-1H-pyrazole-3-carbohydrazide
• BBL039896
• 1-((4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl)-1H-pyrazole-3-carbohydrazide
• C10H13BrN6O
• 1-(4-Bromo-3,5-dimethyl-pyrazol-1-ylmethyl)-1H-pyrazole-3-carboxylic acid hydrazide
• 1-[(4-bromo-3,5-dimethylpyrazol-1-yl)methyl]pyrazole-3-carbohydrazide
• Oprea1_238548
• CS-0282800

• MDL： MFCD04050630
• Inchi： 1S/C10H13BrN6O/c1-6-9(11)7(2)17(14-6)5-16-4-3-8(15-16)10(18)13-12/h3-4H,5,12H2,1-2H3,(H,13,18)
• InChI Key： NZUYANVFWVXBHR-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)CN1C=CC(C(NN)=O)=N1

Computed Properties

• Exact Mass: 312.03342Da
• Monoisotopic Mass: 312.03342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3

1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide

Professional Introduction to Compound with CAS No. 1002243-82-4 and Product Name: 1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide

The compound with the CAS number 1002243-82-4 and the product name 1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug discovery. The structural features of this molecule, particularly its dual pyrazole core and functionalized side chains, make it a promising candidate for further investigation in medicinal chemistry.

One of the most striking aspects of this compound is its intricate molecular architecture. The presence of two pyrazole rings linked through a methylene group and further functionalized with bromine atoms at the 4-position and methyl groups at the 3 and 5 positions introduces unique electronic and steric properties. These features are crucial for modulating the compound's interactions with biological targets, which is essential for developing effective therapeutic agents.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles are known for their ability to inhibit various enzymes and receptors involved in inflammatory responses, metabolic disorders, and cancer. The specific modification of 1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide enhances its potential as a pharmacophore by introducing additional functional groups that can interact with biological systems in novel ways.

Recent studies have highlighted the importance of pyrazole derivatives in the development of antiviral and anticancer agents. For instance, modifications of the pyrazole core have been shown to improve binding affinity to target proteins, leading to more potent and selective drug candidates. The bromine substituent at the 4-position of the first pyrazole ring is particularly noteworthy, as it can serve as a handle for further chemical modifications through cross-coupling reactions, allowing for the creation of libraries of derivatives with tailored properties.

The carbohydrazide functionality at the 3-position of the second pyrazole ring adds another layer of complexity to this molecule. Carbohydrazides are known for their reactivity with various biological targets, including enzymes and nucleic acids. This reactivity makes them valuable tools in drug discovery, as they can be used to develop probes that interact specifically with disease-related targets. The presence of this group in 1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide suggests that it may have applications in both diagnostic and therapeutic contexts.

From a synthetic chemistry perspective, 1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide presents an interesting challenge due to its complex structure. However, recent advances in synthetic methodologies have made it possible to construct such molecules with high efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been instrumental in assembling the various fragments into the desired target molecule.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science, where pyrazole derivatives have been explored for their properties as ligands in coordination chemistry and as building blocks for organic electronic materials. The unique electronic properties imparted by the bromine and methyl substituents could make this compound useful in designing new types of functional materials.

In conclusion, 1-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide represents a promising candidate for further exploration in medicinal chemistry and materials science. Its complex structure and functionalized pyrazole cores offer numerous opportunities for developing new therapeutic agents with enhanced biological activity. Additionally, its potential applications in materials science highlight its versatility beyond traditional pharmaceutical applications. As research continues to uncover new aspects of this compound's properties and reactivity, it is likely to play an increasingly important role in both academic research and industrial development.